Cas no 1935380-83-8 (1-(2,6-difluorophenyl)cyclopropylmethanol)

• Product Name: 1-(2,6-difluorophenyl)cyclopropylmethanol
• CAS No: 1935380-83-8
• MF: C₁₀H₁₀F₂O
• MW: 184.182610034943
• CID: 6343792
• PubChem ID: 130924356
• Update Time: 2025-05-26

1-(2,6-difluorophenyl)cyclopropylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-difluorophenyl)cyclopropylmethanol
• [1-(2,6-difluorophenyl)cyclopropyl]methanol
• 1935380-83-8
• (1-(2,6-difluorophenyl)cyclopropyl)methanol
• EN300-1850669

• Inchi： 1S/C10H10F2O/c11-7-2-1-3-8(12)9(7)10(6-13)4-5-10/h1-3,13H,4-6H2
• InChI Key： SLMNCBWPUBDUIF-UHFFFAOYSA-N
• SMILES： FC1C=CC=C(C=1C1(CO)CC1)F

Computed Properties

• Exact Mass: 184.06997126g/mol
• Monoisotopic Mass: 184.06997126g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(2,6-difluorophenyl)cyclopropylmethanol

Recent Advances in the Study of 1-(2,6-Difluorophenyl)cyclopropylmethanol (CAS: 1935380-83-8) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound 1-(2,6-difluorophenyl)cyclopropylmethanol (CAS: 1935380-83-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. The discussion is based on peer-reviewed studies and industry reports published within the last two years, ensuring the relevance and accuracy of the information presented.

Recent studies have highlighted the synthetic versatility of 1-(2,6-difluorophenyl)cyclopropylmethanol, which serves as a key intermediate in the development of novel bioactive molecules. The presence of the cyclopropyl ring and difluorophenyl moiety imparts unique steric and electronic properties, making it an attractive scaffold for drug design. Researchers have successfully employed this compound in the synthesis of inhibitors targeting various enzymes, including kinases and proteases, which are implicated in diseases such as cancer and neurodegenerative disorders.

In a groundbreaking study published in the Journal of Medicinal Chemistry, scientists demonstrated the efficacy of 1-(2,6-difluorophenyl)cyclopropylmethanol derivatives as selective inhibitors of a specific kinase involved in tumor growth. The study utilized a combination of computational modeling and in vitro assays to optimize the compound's binding affinity and selectivity. The results showed promising anti-proliferative activity against several cancer cell lines, with minimal off-target effects, suggesting its potential as a lead compound for further development.

Another area of interest is the compound's role in modulating metabolic pathways. A recent investigation published in ACS Chemical Biology revealed that 1-(2,6-difluorophenyl)cyclopropylmethanol derivatives can act as allosteric modulators of a metabolic enzyme involved in lipid metabolism. This finding opens new avenues for the treatment of metabolic disorders such as obesity and type 2 diabetes. The study employed advanced techniques such as X-ray crystallography and NMR spectroscopy to elucidate the molecular interactions between the compound and its target enzyme.

Despite these promising developments, challenges remain in the optimization of 1-(2,6-difluorophenyl)cyclopropylmethanol-based therapeutics. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. However, the compound's structural flexibility and demonstrated biological activity make it a compelling candidate for continued research. Future studies are expected to explore its applications in other therapeutic areas, including infectious diseases and inflammation.

In conclusion, 1-(2,6-difluorophenyl)cyclopropylmethanol (CAS: 1935380-83-8) represents a valuable scaffold in chemical biology and pharmaceutical research. Its unique properties and demonstrated efficacy in targeting various biological pathways underscore its potential as a versatile tool for drug discovery. Continued research efforts will likely yield further insights into its applications and pave the way for the development of novel therapeutics.